methyl 5-oxo-5-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)pentanoate

• IUPAC Name: methyl 5-(5,7-dihydropyrrolo[3,4-b]pyridin-6-yl)-5-oxopentanoate
• InChI: InChI=1S/C13H16N2O3/c1-18-13(17)6-2-5-12(16)15-8-10-4-3-7-14-11(10)9-15/h3-4,7H,2,5-6,8-9H2,1H3
• InChI Key: CTDIKHNVHIENRI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCC(=O)N1CC2=C(C1)N=CC=C2
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

The compound “methyl 5-oxo-5-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)pentanoate” is a complex organic molecule. It contains a pyrrolopyridine core, which is a bicyclic structure consisting of a pyridine ring fused with a pyrrole ring.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific functional groups present in the molecule. The carbonyl group in the pentanoate moiety could potentially undergo reactions typical of carbonyl compounds, such as nucleophilic addition. The pyrrolopyridine core might also participate in various reactions, depending on the exact substitution pattern and reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the size and shape of the molecule, the functional groups present, and the overall charge distribution would influence properties like solubility, melting point, boiling point, and stability.

Scientific Research Applications

Alzheimer’s Disease Research

Background: Alzheimer’s disease (AD) is a severe neurodegenerative condition characterized by progressive memory loss, impaired decision-making, and decline in behavior and function. Researchers are actively exploring compounds that may have therapeutic potential for AD.

Compound Evaluation: . Specifically, they were tested against the following enzymes involved in AD:

Key Findings:

Other Potential Applications

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Future Directions

The study of pyrrolopyridine derivatives is an active area of research, particularly in the field of medicinal chemistry, where these compounds are often investigated for their potential biological activities. Future research could involve the synthesis and characterization of new pyrrolopyridine derivatives, including potentially the compound you mentioned.